Hyperthermia is an additional treatment method to radiation therapy/chemotherapy, which increases the survival rate of patients without side effects. Nowadays, Auroshell nanoparticles have attracted much attention due to their precise control over heat use for medical purposes. In this research, iron/gold Auroshell nanoparticles were synthesised using green nanotechnology approach. Auroshell gold@hematite nanoparticles were synthesised and characterised with rosemary extract in one step and the green synthesised nanoparticles were characterised by X-ray powder diffraction, SEM, high-resolution transmission electron microscopy, and X-ray photoelectron spectroscopy analysis. Cytotoxicity of Auroshell iron@gold nanoparticles against normal HUVEC cells and glioblastoma cancer cells was evaluated by 2,5-diphenyl-2H-tetrazolium bromide method, water bath hyperthermia, and combined method of water bath hyperthermia and nano-therapy. Auroshell gold@hematite nanoparticles with minimal toxicity are safe against normal cells. The gold shell around the magnetic core of magnetite caused the environmental and cellular biocompatibility of these Auroshell nanoparticles. These magnetic nanoparticles with targeted control and transfer to the tumour tissue led to uniform heating of malignant tumours as the most efficient therapeutic agent.

An effective adsorbent was synthesised from nanographene oxide for the removal of the alprazolam drug from the water sample solution. The dispersive solid-phase extraction method was used with α-pyridylamine grafted nanographene oxide to extract and analyse little amounts of alprazolam in biological materials. Before beginning the experimental analysis process, it is critical to use a simple and accessible sample preparation approach. In the current study, a technique for preconcentration and measurement of trace quantities of alprazolam in aqueous samples was introduced. The pH of extraction, the amount and type of elution solvent and the period of extraction were all tuned in the alprazolam analysis technique. Analytical parameters such as the concentration factor, the limit of detection of the technique and relative standard deviation (%) were achieved as 20, 8.0 µg L-1 and 2.4%, respectively.

Human pluripotent stem cells (hPSCs) can be proliferated on completely synthetic materials under xeno-free cultivation conditions using biomaterials grafted with extracellular matrix protein (ECM)-derived peptides. However, cell culture biomaterials grafted with ECM-derived peptides must be prepared using a high concentration of peptide reaction solution (e.g. 1000 μg/ml), whereas the ECM concentration of the ECM-coated surface for hPSC culture is typically 5 μg/ml. We designed a polyethylene glycol (PEG) joint nanosegment (linker) to be used between base cell culture biomaterials and bioactive ECM-derived peptides to enhance the probability of contact between ECM-derived peptides and cell binding receptors of hPSCs. Vitronectin-derived peptides with glycine joint nanosegments (GCGG) were conjugated onto poly (vinyl alcohol-co-itaconic acid) hydrogels via PEG joint nanosegments, and human embryonic stem cells (hESCs) were cultivated on these hydrogels. hESCs could successfully be cultivated on hydrogels while maintaining their pluripotency and differentiation potential to differentiate into cells that are induced from three germ layers in vitro and in vivo, where only a 50 μg/ml ECM-derived peptide concentration was used when the PEG joint nanosegments were introduced into peptides that were grafted onto hydrogel surfaces. The joint nanosegments between bioactive peptides and base cell culture biomaterials were found to contribute to efficient hESC attachment and proliferation.

Lung metastatic breast cancer (LMBC) leads to a large number of deaths in women with breast cancer, and radiotherapy has been considered the common assay for tumour therapy except for surgery. However, radiotherapy still faces problems of low efficiency due to resistance and easily induced side effects. Here, the authors designed lipid-decorated bismuth-based nanoflowers (DP-BNFs) as both a radiosensitiser and a photothermal therapy agent for LMBC treatment. The BNFs were prepared by oxidation of bismuth nitrate and subsequent reduction using sodium borohydride. The preparation parameters and formulation of DP-BNFs were optimised via a single-factor experiment, with the factors including reaction temperature, a molar ratio of reducing agents, and the types and amount of decorated lipid materials. The result indicated that the BNFs prepared at 170°C with the Bi/NaBH4 ratio of 1:0.7 exhibited the best yield and particle size around 160 nm. After being spray dried with lactose to prepare dry powder inhalation (DP-BNF@Lat-MPs), their effects on improving therapeutic efficiency of the radiotherapy and photothermal therapy combination were measured using the western blot assay to determine the tumour apoptosis. In a word, DP-BNF@Lat-MPs could be a novel inhalable integrated microsphere that provides a new possibility for thermoradiotherapy of LMBC.

The purpose of this study is the design and synthesis of gold nanoparticles (GNPs) conjugated with paclitaxel and to investigate the parameters affecting the stability of synthesised nanoparticles with drug delivery capability. Here, synthesised GNPs were coated with polyethylene glycol. Then these particles were conjugated with paclitaxel under different conditions and the physical and structural characteristics, as well as the factors affecting the loading of paclitaxel on nanoparticles, were evaluated by ultraviolet spectrophotometer, fourier transform infrared spectroscopy, transmission electron microscopy, dynamic light scattering and zeta potential apparatus. It was found that pegylated GNPs have a limited loading capacity at the time of 24 h of incubation and the Paclitaxel loading was observed to be pH dependent. The use of these particles in the treatment of breast cancer (MCF7) was also investigated using the MTT test. It was determined that the survival percentage of MCF7 cells in the presence of paclitaxel-bound nanoparticles decreases to about 55% at the maximum measured concentration (690 μM).

Alzheimer's disease (AD) is one of the chief neurological difficulties in the aged population, identified through dementia, memory disturbance, and reduced cognitive abilities. β-amyloid (Aβ) plaques aggregations, generation of reactive oxygen species, and mitochondrial dysfunction are among the major signs of AD. Regarding the urgent need for the development of novel treatments for neurodegenerative diseases, researchers have recently perused the function of natural phytobioactive combinations, such as resveratrol (RES), in vivo and in vitro (animal models of AD). Investigations have shown the neuroprotective action of RES. This compound can be encapsulated by several methods (e.g. polymeric nanoparticles (NPs), solid lipid nanoparticles, Micelles, and liposomes). This antioxidant compound, however, barely crosses the blood-brain barrier (BBB), thereby limiting its bioavailability and stability at the target sites in the brain. Thanks to nanotechnology, the efficiency of AD therapy can be improved by encapsulating the drugs in a NP with a controlled size (1-100 nm). This article addressed the use of RES, as a Phytobioactive compound, to decrease the oxidative stress. Encapsulation of this compound in the form of nanocarriers to treat neurological diseases to improve BBB crossing is also discussed.

Gold nanoparticles (AuNPs) have great potential to contribute to numerous application fields of biomedicine, which are highly dependent on their physicochemical properties, such as size and shape. Due to the final characteristics, nanoparticles (NPs) are primarily affected by different factors of reaction conditions; the present study aimed to evaluate the effects of manipulating the main physical parameters of the Turkevich method to optimise the fabrication of citrated capped AuNPs in a spherical shape, desirable final size, and efficiency. For this purpose, various experiments of citrate-capped spherical AuNPs synthesis were designed to study the roles of a wide range of initial pH values and temperature of reaction, Na3 Cit/HAuCl4 molar ratio, and two order reagent additions, method I and method II, in the final characterisations and reaction efficacy. Prepared NPs synthesised with different experiments were characterised by dynamic light scattering, UV-Visible, and fourier transform infrared spectroscopy. Furthermore, NPs obtained from optimised synthesis conditions were more detailed using UV-Visible, transmission electron microscopy, and XRD. The findings indicated that the final size and synthesis efficacy of citrated capped spherical AuNPs were significantly affected by all studied synthesis parameters and the order addition of reagents. The higher initial reaction temperature and Na3 Cit/HAuCl4 Molar ratio provided a smaller particle size with desirable synthesis efficacy. Besides, final optimised NPs were provided in cubic crystal structures, and each NP's single crystal was obtained. In sum, our findings indicated that optimising synthesis conditions could improve size distribution, morphology, crystallite size, and structures of final NPS, as well as efficiency, which is a principal factor associated with future cost-effective productions on large scales. Further studies are needed in this regard.

The bamboo weevil beetle, Cyrtotrachelus buqueti, has evolved a particular flight pattern. When crawling, the beetle folds the flexible hind wings and stuffs under the rigid elytra. During flight, the hind wings are deployed through a series of deployment joints that are passively driven by flapping forces. When the hind wings are fully expanded, the unfolding joint realises self-locking. At this time, the hind wings act as a folded wing membrane and flap simultaneously with the elytra to generate aerodynamics. The functional characteristics of the elytra of the bamboo weevil beetle were investigated, including microscopic morphology, kinematic properties and aerodynamic forces of the elytra. In particular, the flapping kinematics of the elytra were measured using high-speed cameras and reconstructed using a modified direct linear transformation algorithm. Although the elytra are passively flapped by the flapping of the hind wings, the analysis shows that its flapping wing trajectory is a double figure-eight pattern with flapping amplitude and angle of attack. The results show that the passive flapping of elytra produces aerodynamic forces that cannot be ignored. The kinematics of the elytra suggest that this beetle may use well-known flapping mechanisms such as a delayed stall and clap and fling.

BACKGROUND Multidrug resistance is the biggest barrier on the way to chemotherapy for lung adenocarcinoma (LUAD). For some LUAD patients with cisplatin (DDP) resistance and poor prognoses, the authors put forward RNA nanoparticles (NPs) carrying miR-301b-3p Inhibitor. METHODS The NPs were composed of miR-301b-3p, A549 aptamer (A549apt), and Cyanine 5 in a bottom-up manner with a 3-way-junction (3WJ) structure. Diameter, assembly process, and morphology of NPs were observed by Dynamic Light Scattering, Native-Polyacrylamide Gel Electrophoresis, and Atomic Force Microscopy. Cell internalisation, toxicity, proliferation, migration, invasion, and apoptosis were assayed by confocal laser scanning microscope, CCK8, colony formation assay, Transwell, western blot, and flow cytometry. RESULTS 3WJ-apt-miR was evenly distributed, with diameter of 19.61 ± 0.49 nm and triangular branching structures. The accurate delivery of this NP in vivo was ensured by A549 aptamer featuring specific targeting, with smaller side effects than traditional chemotherapy. Such nanomaterials were effectively internalized by cancer cells, with normal cell activity intact. Cancer cell proliferation, invasion, and migration were suppressed, and DDP sensitivity was enhanced, causing DNA damage and facilitating apoptosis of DDP-resistant cells. CONCLUSION Based on RNA self-assembling, the authors researched the effect of miRNA on DDP sensitivity in LUAD regarding gene regulation. 3WJ-apt-miR paves the way for clinical tumour therapy.

With the development of single-cell RNA sequencing technology (scRNA-seq), we have the ability to study biological questions at the level of the individual cell transcriptome. Nowadays, many analysis tools, specifically suitable for single-cell RNA sequencing data, have been developed. In this review, the currently commonly used scRNA-seq protocols are discussed. The upstream processing flow pipeline of scRNA-seq data, including goals and popular tools for reads mapping and expression quantification, quality control, normalization, imputation, and batch effect removal is also introduced. Finally, methods to evaluate these tools in both cellular and genetic dimensions, clustering and differential expression analysis are presented.